Cas no 148102-52-7 (Silanediol, methyl-2-thienyl-)

Silanediol, methyl-2-thienyl- structure
Silanediol, methyl-2-thienyl- structure
Product Name:Silanediol, methyl-2-thienyl-
CAS No:148102-52-7
MF:C5H8O2SSi
MW:160.266321182251
CID:1323695
Update Time:2024-08-18

Silanediol, methyl-2-thienyl- Chemical and Physical Properties

Names and Identifiers

    • Silanediol, methyl-2-thienyl-
    • Silanediol, 1-methyl-1-(2-thienyl)-
    • Inchi: 1S/C5H8O2SSi/c1-9(6,7)5-3-2-4-8-5/h2-4,6-7H,1H3
    • InChI Key: JKKNJTPOOXECHN-UHFFFAOYSA-N
    • SMILES: [Si](C)(C1SC=CC=1)(O)O

Computed Properties

  • Exact Mass: 160.00144
  • Monoisotopic Mass: 160.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7A^2

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 261.2±32.0 °C(Predicted)
  • PSA: 40.46
  • pka: 12.99±0.53(Predicted)
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